Cas no 32488-50-9 (Methane-13C,tetrachloro- (9CI))

• Product Name: Methane-13C,tetrachloro- (9CI)
• CAS No: 32488-50-9
• MF: CCl₄
• MW: 154.815351486206
• CID: 293657
• PubChem ID: 24872398
• Update Time: 2025-10-28

Methane-13C,tetrachloro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Methane-13C,tetrachloro- (9CI)
• Carbon-13C tetrachloride
• Carbon tetrachloride-13C
• Methane-13C, tetrachloro-
• DTXSID10108804
• AKOS015913548
• Carbon-13C tetrachloride, 99 atom % 13C
• tetrachloro(113C)methane
• 32488-50-9
• Carbon Tetrachloride (13C, 99%)
• CARBON TETRACHLORIDE (13C)

• MDL： MFCD00083917
• Inchi： 1S/CCl4/c2-1(3,4)5/i1+1
• InChI Key： VZGDMQKNWNREIO-OUBTZVSYSA-N
• SMILES： Cl[13C](Cl)(Cl)Cl

Computed Properties

• Exact Mass: 154.875815g/mol
• Monoisotopic Mass: 152.878766g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 19.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: liquid
• Density: 1.604 g/mL at 25 °C(lit.)
• Melting Point: −23 °C (lit.)
• Boiling Point: 76-77 °C(lit.)
• Flash Point: Not available
• Refractive Index: n20/D 1.46(lit.)
• Solubility: Not determined
• Vapor Pressure: Not available

Methane-13C,tetrachloro- (9CI) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301 + H311 + H331-H351-H372-H412
• Warning Statement： P261-P280-P301+P310+P330-P302+P352+P312-P304+P340+P312-P403+P233
• Hazardous Material transportation number：UN 1846 6.1 / PGII
• WGK Germany：3
• Hazard Category Code： 23/24/25-40-48/23-52/53-59
• Safety Instruction： 23-36/37-45-59-61
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Halomethanes

Additional information on Methane-13C,tetrachloro- (9CI)

Exploring Methane-13C, tetrachloro- (9CI) (CAS No. 32488-50-9): Properties, Applications, and Industry Insights

Methane-13C, tetrachloro- (9CI), with the CAS number 32488-50-9, is a stable isotope-labeled compound widely used in research and analytical chemistry. This compound is a carbon-13 enriched variant of tetrachloromethane, offering unique advantages in spectroscopic studies and tracer applications. Its molecular formula is CCl₄, with the 13C isotope replacing the natural carbon atom, enhancing its utility in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

The physical and chemical properties of Methane-13C, tetrachloro- (9CI) closely resemble those of unlabeled tetrachloromethane. It is a colorless, non-flammable liquid with a characteristic sweet odor. The compound exhibits high stability, making it suitable for long-term experiments. Researchers value its isotopic purity, which is critical for accurate analytical measurements. The presence of the 13C isotope allows for precise tracking in metabolic studies and environmental monitoring.

One of the primary applications of Methane-13C, tetrachloro- (9CI) is in NMR spectroscopy. The 13C isotope provides a clear signal, enabling detailed structural analysis of organic molecules. This is particularly useful in pharmaceutical research, where understanding molecular interactions is essential. Additionally, the compound serves as a tracer in environmental science, helping scientists study the degradation pathways of chlorinated compounds in ecosystems.

In recent years, the demand for stable isotope-labeled compounds like Methane-13C, tetrachloro- (9CI) has surged due to advancements in analytical techniques. Laboratories and research institutions are increasingly adopting high-precision tools, driving the need for reliable isotopic standards. The compound’s role in climate change research has also gained attention, as scientists use it to model carbon cycling and pollutant behavior in the atmosphere.

The market for Methane-13C, tetrachloro- (9CI) is expanding, with key players focusing on improving isotopic enrichment techniques. Suppliers are investing in advanced production methods to meet the growing demand from academic and industrial sectors. Quality control remains a priority, as even minor impurities can affect experimental outcomes. Regulatory compliance and safety standards further shape the market dynamics, ensuring that the compound is handled responsibly.

For researchers seeking high-purity Methane-13C, tetrachloro- (9CI), it is crucial to source the compound from reputable suppliers. Certificates of analysis (CoA) and detailed technical data sheets provide assurance of quality. Storage recommendations typically include keeping the compound in a cool, dry place, away from direct sunlight, to maintain its stability over time.

Looking ahead, innovations in isotope labeling technology are expected to enhance the versatility of Methane-13C, tetrachloro- (9CI). Emerging applications in biomedical imaging and material science could further broaden its utility. As the scientific community continues to explore new frontiers, this compound will likely remain a valuable tool for precision research.

In summary, Methane-13C, tetrachloro- (9CI) (CAS No. 32488-50-9) is a specialized chemical with significant research and industrial applications. Its unique isotopic properties make it indispensable in fields ranging from spectroscopy to environmental science. With ongoing advancements and increasing demand, this compound is poised to play a pivotal role in future scientific discoveries.